Cas no 22882-19-5 (Urs-12-en-28-oic acid,3,5,6,23-tetrahydroxy-, (3a,4b,6b)- (9CI))

• Product Name: Urs-12-en-28-oic acid,3,5,6,23-tetrahydroxy-, (3a,4b,6b)- (9CI)
• CAS No: 22882-19-5
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• CID: 269305
• PubChem ID: 12302703
• Update Time: 2024-03-01

Urs-12-en-28-oic acid,3,5,6,23-tetrahydroxy-, (3a,4b,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,3,5,6,23-tetrahydroxy-, (3a,4b,6b)- (9CI)
• Isothankunic acid
• Urs-12-en-28-oicacid, 3a,5,6b,24-tetrahydroxy- (8CI)

• Inchi： 1S/C30H48O6/c1-17-9-12-29(24(34)35)14-13-25(3)19(23(29)18(17)2)7-8-20-26(4)11-10-21(32)28(6,16-31)30(26,36)22(33)15-27(20,25)5/h7,17-18,20-23,31-33,36H,8-16H2,1-6H3,(H,34,35)/t17-,18+,20-,21-,22-,23+,25-,26-,27-,28+,29+,30+/m1/s1
• InChI Key： BMPKVVLYKVNDQD-XATXDTAZSA-N
• SMILES： C[C@@]12C[C@@H](O)[C@]3([C@@]([C@H](O)CC[C@]3(C)[C@@]1([H])CC=C1[C@]3([H])[C@H]([C@H](C)CC[C@]3(C(=O)O)CC[C@@]21C)C)(C)CO)O

Computed Properties

• Exact Mass: 504.34508925g/mol
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids